3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H25N3O3/c1-22-8-10-23(11-9-22)17-6-4-16(5-7-17)21-20(24)15-12-18(25-2)14-19(13-15)26-3/h4-7,12-14H,8-11H2,1-3H3,(H,21,24)
• InChI Key: IMRKRFLFOYTSEX-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide, also known as MPBD, is a synthetic compound that belongs to the class of benzamides. It has been widely studied for its potential as a therapeutic agent in various medical fields.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it is believed to act on the dopamine and serotonin receptors in the brain. 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been shown to have a high affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor. It is thought to act as a partial agonist at these receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in the brain, which may contribute to its antipsychotic and antidepressant effects. 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has also been shown to have analgesic properties, which may be related to its ability to modulate the activity of the opioid system.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide in lab experiments is its specificity for the dopamine and serotonin receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one limitation of using 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is its relatively low potency compared to other compounds that target these receptors. This may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide. One area of interest is its potential as a treatment for Parkinson's disease. 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease, and further research is needed to determine its potential as a therapeutic agent in humans. Another area of interest is its potential as an analgesic. 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been shown to have analgesic effects in animal models, and further research is needed to determine its potential as a treatment for chronic pain in humans. Finally, 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide may have potential as a treatment for psychiatric disorders such as schizophrenia and bipolar disorder. Further research is needed to determine its efficacy and safety in humans.
Conclusion
In conclusion, 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide, or 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide, is a synthetic compound that has been studied for its potential therapeutic applications in various medical fields. Its mechanism of action is not fully understood, but it is believed to act on the dopamine and serotonin receptors in the brain. 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has a range of biochemical and physiological effects, including antipsychotic, analgesic, and anti-inflammatory properties. While there are limitations to its use in lab experiments, 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has several potential future directions for research, including its potential as a treatment for Parkinson's disease, chronic pain, and psychiatric disorders.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-(4-methylpiperazin-1-yl)aniline with 3,5-dimethoxybenzoyl chloride in the presence of a base. This reaction yields 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide as the final product. The purity of the compound can be improved through recrystallization or column chromatography.

Scientific Research Applications

3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been studied for its potential therapeutic applications in various medical fields. It has been shown to have antipsychotic, analgesic, and anti-inflammatory properties. In addition, 3,5-dimethoxy-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been investigated as a potential treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.